Cas no 1214900-26-1 (Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate)

• Product Name: Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate
• CAS No: 1214900-26-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2137129
• Update Time: 2025-06-12

Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• N-cis-1-oxaspiro[2.5]oct-6-ylCarbamic acid 1,1-dimethylethyl ester
• tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate
• Tert-butyl (1-oxaspiro[2.5]octan-6-yl)carbamate
• tert-butyl 1-oxaspiro[2,5]octan-6-ylcarbamate
• FSVLLSRKSDMUDC-UHFFFAOYSA-N
• FCH1632570
• cis-tert-Butyl (1-oxaspiro[2.5]octan-6-yl)carbamate
• TERT-BUTYL N-{1-OXASPIRO[2.5]OCTAN-6-YL}CARBAMATE
• (1-O
• Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-9-4-6-12(7-5-9)8-15-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： FSVLLSRKSDMUDC-UHFFFAOYSA-N
• SMILES： O1CC21CCC(CC2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 50.9

Additional information on Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate

Recent Advances in the Study of Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate (CAS: 1214900-26-1)

The compound Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate (CAS: 1214900-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate as a key intermediate in the synthesis of spirocyclic compounds, which are increasingly recognized for their pharmacological relevance. The spirocyclic scaffold is known for its ability to enhance molecular rigidity and improve binding affinity to biological targets, making it a valuable motif in drug design. Researchers have successfully employed this compound in the development of novel inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases including cancer and inflammatory disorders.

One of the most notable advancements involves the optimization of synthetic routes for Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate. A study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that minimizes by-products and reduces production costs. This methodological improvement is expected to facilitate broader application of the compound in both academic and industrial settings.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate exhibit promising inhibitory effects against specific cancer cell lines. For instance, a derivative modified with a fluorinated side chain demonstrated potent activity against breast cancer cells (MCF-7) with an IC50 value of 0.8 μM. These findings suggest that further structural optimization could yield clinically relevant candidates.

Additionally, computational modeling studies have provided insights into the binding interactions of this compound with its biological targets. Molecular docking simulations revealed that the spirocyclic core of Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate fits snugly into the active site of target enzymes, forming critical hydrogen bonds and hydrophobic interactions. These computational results align well with experimental data, reinforcing the compound's potential as a scaffold for drug discovery.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles of Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate derivatives need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation techniques to overcome these hurdles.

In conclusion, Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate (CAS: 1214900-26-1) represents a versatile and pharmacologically relevant compound with significant potential in medicinal chemistry. The latest research underscores its utility as a synthetic intermediate and its promising biological activities. Continued investigation into its derivatives and mechanisms of action is likely to yield valuable contributions to the development of new therapeutic agents.